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Compound of Interest

Compound Name: ML604440

Cat. No.: B15582585 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

ML604440 is a potent, specific, and cell-permeable inhibitor of the proteasome β1i (LMP2)

subunit.[1][2][3] The immunoproteasome is a specialized form of the proteasome found in cells

of hematopoietic origin and in other cells upon stimulation with pro-inflammatory cytokines.[4]

By selectively targeting the LMP2 subunit, ML604440 serves as a valuable tool for

investigating the role of the immunoproteasome in various physiological and pathological

processes, including autoimmune diseases and inflammatory responses.[1][2][4] These

application notes provide a detailed protocol for the preparation of a stock solution of

ML604440 using dimethyl sulfoxide (DMSO) as a solvent, ensuring optimal solubility and

stability for use in a variety of experimental settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of ML604440 is provided in the table

below. This information is critical for accurate stock solution preparation and experimental

design.
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Property Value Reference

Molecular Formula C₁₇H₂₄BF₃N₂O₄ [2]

Molecular Weight 388.19 g/mol [2]

CAS Number 1140517-08-3 [2]

Appearance Solid powder [2]

Solubility in DMSO 100 mg/mL (257.61 mM) [1][2]

Experimental Protocols
Preparation of a 10 mM ML604440 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of ML604440 in DMSO, a

commonly used concentration for in vitro experiments.[4][5]

Materials:

ML604440 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional, but recommended)[1][2]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Equilibrate Reagents: Allow the ML604440 powder and DMSO to equilibrate to room

temperature before use. This is particularly important for the DMSO, as its viscosity changes
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with temperature.

Weigh ML604440: Accurately weigh the desired amount of ML604440 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 3.88 mg of ML604440.

Calculation: Molecular Weight (388.19 g/mol ) x Molarity (0.010 mol/L) x Volume (0.001 L)

= 0.00388 g = 3.88 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the weighed ML604440 powder.

For the example above, add 1 mL of DMSO.

Promote Dissolution: Vortex the solution vigorously for 1-2 minutes to aid dissolution. If the

compound does not fully dissolve, sonicate the solution in an ultrasonic water bath for 10-15

minutes.[1][2] Visually inspect the solution to ensure there are no visible particles.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes or amber glass vials.[6]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][2][6]

Note on DMSO Concentration in Final Assays: When preparing working solutions for cell-based

assays, ensure the final concentration of DMSO is kept low (typically below 0.5%) to avoid

solvent-induced cytotoxicity.[6][7]
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Caption: A flowchart illustrating the key steps for preparing a stock solution of ML604440 in

DMSO.

Signaling Pathway and Mechanism of Action
ML604440 exerts its biological effects by inhibiting the LMP2 (β1i) subunit of the

immunoproteasome. This inhibition has several downstream consequences that are relevant to

its use in immunology and autoimmune disease research.

Key Effects of ML604440-Mediated LMP2 Inhibition:

Impaired MHC Class I Antigen Presentation: The immunoproteasome is crucial for

generating peptides from intracellular antigens for presentation by MHC class I molecules.

Inhibition of LMP2 can alter the repertoire of presented peptides, thereby affecting T-cell

responses.[4]

Modulation of Cytokine Secretion: Inhibition of the immunoproteasome has been shown to

reduce the secretion of pro-inflammatory cytokines such as IL-6.[4]

Inhibition of T Helper 17 (Th17) Cell Differentiation: The differentiation of naïve CD4+ T cells

into pro-inflammatory Th17 cells can be suppressed by immunoproteasome inhibition.[4]

It has been observed that the co-inhibition of both LMP2 and LMP7 (β5i) subunits of the

immunoproteasome can lead to synergistic effects in the treatment of autoimmune diseases.[4]
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Mechanism of Action of ML604440
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Caption: A diagram illustrating the inhibitory action of ML604440 on the LMP2 subunit and its

downstream effects.

Quantitative Data Summary
The following tables provide a quick reference for preparing various concentrations of

ML604440 stock solutions and recommended storage conditions.

Table 1: Preparation of ML604440 Stock Solutions in DMSO
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Desired
Concentration

Mass of ML604440
for 1 mL of DMSO

Mass of ML604440
for 5 mL of DMSO

Mass of ML604440
for 10 mL of DMSO

1 mM 0.388 mg 1.94 mg 3.88 mg

5 mM 1.94 mg 9.70 mg 19.41 mg

10 mM 3.88 mg 19.41 mg 38.82 mg

100 mM 38.82 mg 194.10 mg 388.19 mg

Table 2: Storage and Stability of ML604440 Solutions

Storage Condition Powder In DMSO Reference

-20°C 3 years 1 month [2][6]

4°C 2 years - [2][6]

-80°C - 6 months [1][2][6]

Note: It is strongly recommended to avoid repeated freeze-thaw cycles of the stock solution to

maintain its stability and efficacy.[6] Aliquoting into single-use volumes is the best practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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